Cas no 941926-49-4 (4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 941926-49-4
• MF: C₂₂H₁₆FN₃O₂S
• MW: 405.44474697113
• CID: 5501334
• Update Time: 2025-06-23

4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C22H16FN3O2S/c1-14(27)15-5-7-16(8-6-15)21(28)26(13-18-4-2-3-11-24-18)22-25-19-10-9-17(23)12-20(19)29-22/h2-12H,13H2,1H3
• InChI Key： WUSRZPLHPNOTHH-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(C(C)=O)C=C1

Additional information on 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

Compound 941926-49-4: 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

The compound with CAS No. 941926-49-4, known as 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential as drug candidates due to their ability to modulate various biological targets. The structure of this compound is characterized by a benzamide core with substituents that include a fluoro-substituted benzothiazole group and a pyridine moiety, both of which contribute to its unique chemical properties and biological activity.

The synthesis of 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide involves a multi-step process that typically begins with the preparation of the benzothiazole ring system. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The incorporation of the fluoro group at the 6-position of the benzothiazole ring is particularly significant, as it enhances the molecule's lipophilicity and stability, which are critical factors for drug bioavailability.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 4-acetyl-N-(6-fluoro-1,3-benzothiazol-2-yli... exhibits potent inhibitory activity against several enzymes and receptors that are implicated in various diseases, including cancer and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are key players in epigenetic regulation and have been targeted for therapeutic intervention in cancer treatment.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are one of the largest families of membrane proteins and are involved in a wide array of physiological processes. The ability of 4-acetyl-N-(6-fluoro... to interact with these receptors suggests its potential as a lead compound for developing novel therapeutics targeting conditions such as inflammation, pain, and cardiovascular diseases.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it has favorable absorption characteristics and moderate clearance rates, making it a promising candidate for oral administration. However, further studies are required to fully understand its bioavailability and metabolic pathways in vivo.

In terms of structural optimization, recent studies have focused on modifying the substituents on the benzothiazole and pyridine rings to enhance the compound's potency and selectivity. For example, replacing the fluoro group with other electron-withdrawing groups has been shown to improve binding affinity to target proteins. These findings highlight the importance of structure-based drug design in optimizing lead compounds for therapeutic applications.

The development of 4-acetyl-N-(6-fluoro... as a drug candidate is further supported by its favorable safety profile in preclinical studies. Toxicological assessments have revealed minimal adverse effects at therapeutic concentrations, suggesting that it may have a good safety margin for human use.

In conclusion, CAS No. 941926... represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative therapies for various diseases.